Cas no 701923-47-9 (N-(3,5-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide)

• Product Name: N-(3,5-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide
• CAS No: 701923-47-9
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 6441697
• Update Time: 2025-06-29

N-(3,5-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide
• N-(3,5-dimethylphenyl)-2-oxo-1,3-dihydrobenzimidazole-5-sulfonamide
• 1H-Benzimidazole-5-sulfonamide, N-(3,5-dimethylphenyl)-2,3-dihydro-2-oxo-

• Inchi： 1S/C15H15N3O3S/c1-9-5-10(2)7-11(6-9)18-22(20,21)12-3-4-13-14(8-12)17-15(19)16-13/h3-8,18H,1-2H3,(H2,16,17,19)
• InChI Key： ACUANFFPVUUMSR-UHFFFAOYSA-N
• SMILES： C1(=O)NC2=CC=C(S(NC3=CC(C)=CC(C)=C3)(=O)=O)C=C2N1

Additional information on N-(3,5-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide

Professional Introduction to N-(3,5-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide (CAS No. 701923-47-9)

N-(3,5-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide (CAS No. 701923-47-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazole class, which is well-known for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a sulfonamide group and a dimethylphenyl substituent, contribute to its unique chemical properties and potential therapeutic applications.

The benzodiazole core of N-(3,5-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide is a key pharmacophore that interacts with various biological targets. Benzodiazoles are well-documented for their anxiolytic, sedative, and muscle relaxant properties. The sulfonamide group at the 5-position introduces additional functionality that can modulate the compound's solubility and bioavailability. Moreover, the 3,5-dimethylphenyl substituent enhances the lipophilicity of the molecule, which is crucial for crossing biological membranes and achieving effective drug delivery.

In recent years, there has been a surge in research aimed at developing novel benzodiazole derivatives with improved pharmacokinetic profiles and reduced side effects. N-(3,5-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide represents a promising candidate in this context. Its unique structural motif suggests potential applications not only in treating anxiety disorders but also in other neurological conditions such as epilepsy and insomnia. The sulfonamide moiety also opens avenues for further derivatization to explore new therapeutic pathways.

The synthesis of N-(3,5-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of the benzodiazole core through cyclization reactions followed by functionalization at the 5-position with a sulfonamide group. The introduction of the 3,5-dimethylphenyl substituent requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently.

The pharmacological evaluation of N-(3,5-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide has revealed intriguing findings that warrant further investigation. Preclinical studies indicate that this compound exhibits potent anxiolytic effects comparable to established benzodiazoles but with a more favorable side effect profile. The sulfonamide group appears to modulate receptor binding affinity, potentially reducing the risk of tolerance and dependence associated with traditional benzodiazoles. Additionally, preliminary data suggest that this compound may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases.

The role of computational chemistry in optimizing N-(3,5-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide cannot be overstated. Molecular modeling techniques have been instrumental in understanding its interactions with biological targets at the atomic level. By predicting binding affinities and identifying key pharmacophoric residues, researchers can design analogs with enhanced efficacy and reduced toxicity. The integration of machine learning algorithms has further accelerated this process by enabling rapid virtual screening of large compound libraries.

In conclusion, N-(3,5-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide(CAS No. 701923479) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of a benzodiazole core and sulfonamide group positions it as a valuable tool for further research in medicinal chemistry and drug discovery. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a pivotal role in developing next-generation therapeutics for neurological disorders.